Cas no 2121428-62-2 (Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate)

Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate is a fluorinated aromatic ester with notable utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both methoxy and trifluoromethyl substituents, imparts unique electronic and steric properties, making it valuable for constructing complex molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the dimethoxy substitution pattern offers regioselective functionalization potential. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules. High purity and consistent quality ensure reliable performance in reactions such as cross-coupling or nucleophilic substitution. Its stability under standard storage conditions further supports its use in research and industrial applications.
Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate structure
2121428-62-2 structure
Product Name:Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate
CAS No:2121428-62-2
MF:C11H11F3O4
MW:264.197854280472
CID:6781112
Update Time:2025-10-29

Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate
    • Inchi: 1S/C11H11F3O4/c1-16-8-4-6(10(15)18-3)7(11(12,13)14)5-9(8)17-2/h4-5H,1-3H3
    • InChI Key: QPMQOFQTQPBGKK-UHFFFAOYSA-N
    • SMILES: C(C1C=C(OC)C(OC)=CC=1C(F)(F)F)(=O)OC

Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB608674-250mg
Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate; .
2121428-62-2
250mg
€590.50 2024-04-18
abcr
AB608674-500mg
Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate; .
2121428-62-2
500mg
€821.90 2024-04-18
abcr
AB608674-1g
Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate; .
2121428-62-2
1g
€1128.30 2024-04-18

Additional information on Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate

Comprehensive Guide to Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate (CAS No. 2121428-62-2)

Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate (CAS No. 2121428-62-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its dimethoxy and trifluoromethyl functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers and industry professionals often search for terms like "Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate synthesis" or "CAS 2121428-62-2 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular structure, featuring a benzoate core with methoxy and trifluoromethyl substituents, contributes to its versatility in drug discovery and material science. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods, with queries such as "eco-friendly synthesis of Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate" becoming increasingly common. Its stability under various conditions also makes it a candidate for high-performance materials and catalysis studies.

In the pharmaceutical sector, Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate is explored as a building block for bioactive molecules. The trifluoromethyl group is particularly noteworthy, as it often enhances metabolic stability and lipophilicity in drug candidates. Searches like "trifluoromethyl benzoate derivatives in medicine" highlight this connection. Additionally, its role in agrochemical formulations is under investigation, aligning with the global demand for crop protection solutions.

From a technical perspective, the compound's spectroscopic data (NMR, IR, and MS) and physicochemical properties (melting point, solubility) are critical for quality control. Laboratories frequently seek "analytical methods for CAS 2121428-62-2" to ensure purity in research. Furthermore, its compatibility with cross-coupling reactions and functional group transformations makes it a staple in organic synthesis toolkits.

As the scientific community prioritizes precision chemistry and molecular design, Methyl 4,5-dimethoxy-2-(trifluoromethyl)benzoate continues to emerge as a compound of interest. Its potential in optoelectronic materials and ligand design further expands its applications. With ongoing research, this compound is poised to play a pivotal role in advancing innovative chemical solutions across industries.

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